molecular formula C21H14O6 B2995971 (Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 2-methoxybenzoate CAS No. 622364-90-3

(Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 2-methoxybenzoate

Cat. No. B2995971
CAS RN: 622364-90-3
M. Wt: 362.337
InChI Key: SZDFYNLSXNIHTE-ODLFYWEKSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 2-methoxybenzoate is a chemical compound that has been studied for its potential applications in scientific research. This compound is of interest due to its unique structure and potential properties that could be useful in a variety of research areas.

Scientific Research Applications

Synthesis and Material Applications

  • Bio-based Benzoxazines : Fully bio-based benzoxazine monomers derived from guaiacol, furfurylamine, and stearylamine have been synthesized and studied for their copolymerization properties. These studies highlight the potential for creating new materials with enhanced thermal properties and increased cross-linking density, beneficial for various industrial applications (Wang et al., 2012).

Chemical Synthesis and Reactivity

  • Dibenzofuran Carboxaldehydes Synthesis : Research on the synthesis and NMR spectral assignments of isomeric dibenzofuran carboxaldehydes demonstrates the complexity and versatility of furan derivatives in chemical synthesis. These findings can contribute to the development of novel synthetic routes and compounds in organic chemistry (Yempala & Cassels, 2017).

Pharmacological Applications

  • Anticancer and Antiangiogenic Activity : Novel 3-arylaminobenzofuran derivatives have shown significant in vitro and in vivo anticancer and antiangiogenic activity, targeting the colchicine site on tubulin. These studies offer insights into the design of new therapeutic agents with potential cancer treatment applications (Romagnoli et al., 2015).

Novel Compounds with Potential Inhibitory Activity

  • Angiogenesis Inhibitors : The synthesis of benzofuran derivatives as potential inhibitors of angiogenesis presents a promising avenue for developing new therapeutic agents aimed at controlling tumor growth and metastasis (Braud et al., 2003).

properties

IUPAC Name

[(2Z)-2-(furan-2-ylmethylidene)-3-oxo-1-benzofuran-6-yl] 2-methoxybenzoate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H14O6/c1-24-17-7-3-2-6-16(17)21(23)26-14-8-9-15-18(12-14)27-19(20(15)22)11-13-5-4-10-25-13/h2-12H,1H3/b19-11-
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SZDFYNLSXNIHTE-ODLFYWEKSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC=C1C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=CC=CO4)O3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC1=CC=CC=C1C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=CC=CO4)/O3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H14O6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

362.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(Z)-2-(furan-2-ylmethylene)-3-oxo-2,3-dihydrobenzofuran-6-yl 2-methoxybenzoate

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